Celery
Plant Description
Celery (Apium graveolens) is a biennial plant in the family Apiaceae, widely cultivated for its edible stalks. Botanically, it is recognized for its crisp texture and distinctive aroma. From a pharmacognostic perspective, celery is rich in phthalides, flavonoids (e.g., apigenin, luteolin), and phenolic acids. Traditionally, it has been utilized for its diuretic, anti-inflammatory, and antioxidant properties, often associated with cardiovascular health and digestive support due to its fiber content and bioactive compounds.
Geographic Distribution
Native to Europe, North Africa, and West Asia, now widely cultivated worldwide.
Related Compounds
芹菜素-7-O-(2G-鼠李糖)龙胆糖苷
Apigenin-7-O -(2G-rhamnosyl)gentiobioside
CAS: 174284-20-9
芹菜素
Apigenin
CAS: 520-36-5
芹菜苷
Apiin
CAS: 26544-34-3
芹菜素-7-O-葡萄糖醛酸苷-6'-乙酯
Apigenin-7-O-glucuronide-6'-ethyl ester
CAS: 62268-42-2
药芹二糖苷A
Graveobioside A
CAS: 506410-53-3
芹菜素-4'-O-β-D-吡喃葡萄糖苷
Apigenin 4'-O-β-D-glucopyranoside
CAS: 20486-34-4
4'-羟基-原芹菜素
Protoapigenin
CAS: 879325-07-2
原芹菜素-4'-O-β-D-葡萄糖苷
Protoapigenin 4'-glucoside
CAS: 163559-04-4